Cas no 810694-90-7 (N-(3-chloro-4-methylphenyl)-N'-(pyridin-2-yl)methylethanediamide)

• Product Name: N-(3-chloro-4-methylphenyl)-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 810694-90-7
• MF: C₁₅H₁₄ClN₃O₂
• MW: 303.743562221527
• CID: 5475911
• Update Time: 2025-06-13

N-(3-chloro-4-methylphenyl)-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-chloro-4-methylphenyl)-N2-(2-pyridinylmethyl)-
• N-(3-chloro-4-methylphenyl)-N'-(pyridin-2-yl)methylethanediamide

• Inchi： 1S/C15H14ClN3O2/c1-10-5-6-11(8-13(10)16)19-15(21)14(20)18-9-12-4-2-3-7-17-12/h2-8H,9H2,1H3,(H,18,20)(H,19,21)
• InChI Key： QQLWMOSOSTWPTR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)C(NCC1=NC=CC=C1)=O

Computed Properties

• Exact Mass: 303.077
• Monoisotopic Mass: 303.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on N-(3-chloro-4-methylphenyl)-N'-(pyridin-2-yl)methylethanediamide

Introduction to N-(3-chloro-4-methylphenyl)-N'-(pyridin-2-yl)methylethanediamide (CAS No. 810694-90-7)

N-(3-chloro-4-methylphenyl)-N'-(pyridin-2-yl)methylethanediamide is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 810694-90-7, this molecule represents a fascinating intersection of aromatic chemistry and bioactive molecule design. Its unique structural features, characterized by a chlorinated methylphenyl group and a pyridine moiety, make it a promising candidate for further investigation in drug discovery and material science.

The compound's structure is composed of two key functional groups: the 3-chloro-4-methylphenyl ring and the pyridin-2-yl substituent. The chloro group at the 3-position of the benzene ring introduces electrophilic characteristics, enhancing its reactivity in various chemical transformations. Meanwhile, the pyridine ring at the 2-position provides a nitrogen-rich environment, which is often conducive to hydrogen bonding interactions and metal coordination. These features collectively contribute to the compound's potential utility in designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules that incorporate both phenyl and pyridine moieties. Such compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The presence of both electron-withdrawing and electron-donating groups in N-(3-chloro-4-methylphenyl)-N'-(pyridin-2-yl)methylethanediamide suggests that it may exhibit multiple modes of action, making it a versatile scaffold for drug development.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex bioactive molecules. The methylene diamide linkage between the two functional groups provides a flexible framework that can be modified through various chemical reactions, such as amidation, condensation, or coupling reactions. These modifications can be tailored to enhance specific pharmacokinetic or pharmacodynamic properties, thereby optimizing its therapeutic potential.

The synthesis of N-(3-chloro-4-methylphenyl)-N'-(pyridin-2-yl)methylethanediamide involves several key steps that highlight the compound's synthetic accessibility. The chlorination of the methylphenyl ring is typically achieved using chlorinating agents such as phosphorus oxychloride or thionyl chloride. Subsequent functionalization with the pyridine moiety can be accomplished through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic pathways underscore the compound's feasibility for large-scale production and further derivatization.

Evaluation of N-(3-chloro-4-methylphenyl)-N'-(pyridin-2-yl)methylethanediamide in vitro has revealed several intriguing properties. Preliminary studies indicate that the compound exhibits moderate affinity for certain biological targets, suggesting its potential as an allosteric modulator or scaffold for further optimization. Additionally, its solubility profile and stability under various conditions make it a suitable candidate for formulation development.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's behavior. Molecular modeling studies have provided insights into its binding interactions with potential targets, helping to rationalize its pharmacological effects. These computational approaches are increasingly essential in modern drug discovery, allowing researchers to predict and optimize molecular properties before experimental validation.

In conclusion, N-(3-chloro-4-methylphenyl)-N'-(pyridin-2-yl)methylethanediamide (CAS No. 810694-90-7) represents a significant advancement in the design of bioactive molecules with diverse therapeutic applications. Its unique structural features, synthetic accessibility, and promising pharmacological properties position it as a valuable asset in ongoing research efforts within the chemical and pharmaceutical industries.